Cas no 1098984-27-0 (4-(3-Fluoro-4-methoxyphenyl)-2-formylphenol)

4-(3-Fluoro-4-methoxyphenyl)-2-formylphenol is a fluorinated phenolic compound featuring a formyl group at the ortho position relative to the hydroxyl group. Its molecular structure incorporates a 3-fluoro-4-methoxyphenyl substituent, which enhances its electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of both electron-donating (methoxy) and electron-withdrawing (fluoro) groups on the phenyl ring contributes to its unique reactivity, particularly in cross-coupling reactions and as a precursor for heterocyclic compounds. The formyl group offers versatility for further functionalization, such as condensation or reduction reactions. This compound is particularly useful in the development of bioactive molecules, including potential drug candidates, due to its balanced lipophilicity and structural modularity.
4-(3-Fluoro-4-methoxyphenyl)-2-formylphenol structure
1098984-27-0 structure
Product Name:4-(3-Fluoro-4-methoxyphenyl)-2-formylphenol
CAS No:1098984-27-0
MF:C14H11FO3
MW:246.233747720718
MDL:MFCD11877724
CID:2620687
PubChem ID:25208272
Update Time:2025-07-02

4-(3-Fluoro-4-methoxyphenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

    • 3'-Fluoro-4-hydroxy-4'-methoxy[1,1'-biphenyl]-3-carbaldehyde
    • MFCD11877724
    • SCHEMBL6639272
    • 4-(3-FLUORO-4-METHOXYPHENYL)-2-FORMYLPHENOL
    • 4-(3-Fluoro-4-methoxyphenyl)-2-formylphenol, 95%
    • DTXSID90649083
    • 1098984-27-0
    • 4-(3-Fluoro-4-methoxyphenyl)-2-formylphenol
    • MDL: MFCD11877724
    • Inchi: 1S/C14H11FO3/c1-18-14-5-3-10(7-12(14)15)9-2-4-13(17)11(6-9)8-16/h2-8,17H,1H3
    • InChI Key: HSDKFUBAWDOUBS-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C1C=CC(=C(C=O)C=1)O)OC

Computed Properties

  • Exact Mass: 246.06922237Da
  • Monoisotopic Mass: 246.06922237Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 46.5Ų

4-(3-Fluoro-4-methoxyphenyl)-2-formylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB320851-5 g
4-(3-Fluoro-4-methoxyphenyl)-2-formylphenol, 95%; .
1098984-27-0 95%
5g
€1159.00 2023-04-26
abcr
AB320851-5g
4-(3-Fluoro-4-methoxyphenyl)-2-formylphenol, 95%; .
1098984-27-0 95%
5g
€1159.00 2025-02-21
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